Cas no 1500258-91-2 (5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide)

• Product Name: 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide
• CAS No: 1500258-91-2
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 5524121
• Update Time: 2025-05-20

5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide

• Inchi： 1S/C9H8BrN3O/c1-13-8(9(11)14)6-4-5(10)2-3-7(6)12-13/h2-4H,1H3,(H2,11,14)
• InChI Key： IJEGGYOGJQXNIX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(C(N)=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides

Additional information on 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide

Comprehensive Overview of 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide (CAS No. 1500258-91-2)

5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide (CAS No. 1500258-91-2) is a specialized indazole derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the broader class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of a bromine substituent and a carboxamide group in its structure makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for indazole-based compounds has surged due to their role in modulating key biological pathways. The 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide structure is often explored for its ability to interact with enzyme targets, such as protein kinases, which are critical in cellular signaling. This aligns with the growing interest in targeted therapy and personalized medicine, as highlighted by frequent searches for "kinase inhibitors in cancer treatment" and "small molecule drug discovery." The compound's CAS number 1500258-91-2 is frequently queried in scientific databases, reflecting its relevance in academic and industrial research.

The synthesis of 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide involves multi-step organic reactions, including bromination and amide formation, which are well-documented in peer-reviewed literature. Its molecular stability and solubility profile make it suitable for various experimental conditions, a topic often searched by chemists optimizing drug-like properties. Additionally, the compound's structural analogs are being investigated for their potential in treating neurodegenerative diseases, a hot topic in 2024 due to rising global health concerns.

From a commercial perspective, CAS 1500258-91-2 is supplied by several chemical manufacturers and life science vendors, catering to the needs of pharmaceutical R&D teams. Its inclusion in high-throughput screening libraries underscores its utility in identifying novel bioactive molecules. Searches for "indazole derivatives suppliers" and "custom synthesis of heterocyclic compounds" often lead to this compound, emphasizing its market relevance. Furthermore, its patent landscape reveals ongoing innovations, particularly in oncology and inflammatory diseases.

In conclusion, 5-Bromo-2-methyl-2H-indazole-3-carboxylic acid amide (CAS No. 1500258-91-2) represents a promising scaffold in modern drug discovery. Its structural versatility and biological relevance make it a focal point for researchers addressing unmet medical needs. As the scientific community continues to explore small molecule therapeutics, this compound is poised to play a pivotal role in advancing precision healthcare solutions.